Cas no 94732-07-7 (2-{(tert-butoxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid)

2-{(tert-Butoxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group and an ethylamino substituent on the α-carbon of phenylalanine. This compound is valuable in peptide synthesis, where the Boc group serves as a robust protecting group for amines, enabling selective deprotection under mild acidic conditions. The ethylamino modification enhances solubility and steric flexibility, facilitating its incorporation into complex peptide architectures. Its phenylpropanoic acid backbone ensures compatibility with standard coupling reagents, making it a versatile intermediate for medicinal chemistry and bioconjugation applications. The product is characterized by high purity and stability, ensuring reliable performance in synthetic workflows.

2-{(tert-butoxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid structure

94732-07-7 structure

Product Name:2-{(tert-butoxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid

CAS No:94732-07-7

MF:C₁₆H₂₃NO₄

MW:293.35812497139

CID:4346705

PubChem ID:13049158

Update Time:2025-05-27

2-{(tert-butoxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-N-ethyl-
- Boc-N-ethyl-D,L-phenylalanine
- 2-{[(tert-butoxy)carbonyl](ethyl)amino}-3-phenylpropanoic acid
- N-Boc-N-ethyl-DL-phenylalanine
- 2-{(tert-butoxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid
- 94732-07-7
- EN300-1071500
- UDA73207
- Z1201000334
- SCHEMBL10957808
- 2-[ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-3-phenylpropanoic acid
- AKOS013464581
- F80955
- Inchi： 1S/C16H23NO4/c1-5-17(15(20)21-16(2,3)4)13(14(18)19)11-12-9-7-6-8-10-12/h6-10,13H,5,11H2,1-4H3,(H,18,19)/t13-/m0/s1
- InChI Key： XPUONYUXLITPJQ-ZDUSSCGKSA-N
- SMILES： C(O)(=O)[C@H](CC1=CC=CC=C1)N(C(OC(C)(C)C)=O)CC

Computed Properties

Exact Mass: 293.16270821Da
Monoisotopic Mass: 293.16270821Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 7
Complexity: 356
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 66.8Å²

2-{(tert-butoxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A846907-1g	N-Boc-N-ethyl-DL-phenylalanine	94732-07-7	95%	1g	$559.0	2024-04-16
Chemenu	CM452668-500mg	2-{[(tert-butoxy)carbonyl](ethyl)amino}-3-phenylpropanoic acid	94732-07-7	95%+	500mg	$265	2022-11-27
Chemenu	CM452668-1g	2-{[(tert-butoxy)carbonyl](ethyl)amino}-3-phenylpropanoic acid	94732-07-7	95%+	1g	$394	2022-11-27
Chemenu	CM452668-5g	2-{[(tert-butoxy)carbonyl](ethyl)amino}-3-phenylpropanoic acid	94732-07-7	95%+	5g	$1167	2022-11-27
Enamine	EN300-1071500-0.05g	2-{[(tert-butoxy)carbonyl](ethyl)amino}-3-phenylpropanoic acid	94732-07-7	95.0%	0.05g	$78.0	2025-02-21
Enamine	EN300-1071500-0.1g	2-{[(tert-butoxy)carbonyl](ethyl)amino}-3-phenylpropanoic acid	94732-07-7	95.0%	0.1g	$117.0	2025-02-21
Enamine	EN300-1071500-0.25g	2-{[(tert-butoxy)carbonyl](ethyl)amino}-3-phenylpropanoic acid	94732-07-7	95.0%	0.25g	$166.0	2025-02-21
Enamine	EN300-1071500-0.5g	2-{[(tert-butoxy)carbonyl](ethyl)amino}-3-phenylpropanoic acid	94732-07-7	95.0%	0.5g	$261.0	2025-02-21
Enamine	EN300-1071500-1.0g	2-{[(tert-butoxy)carbonyl](ethyl)amino}-3-phenylpropanoic acid	94732-07-7	95.0%	1.0g	$335.0	2025-02-21
Enamine	EN300-1071500-2.5g	2-{[(tert-butoxy)carbonyl](ethyl)amino}-3-phenylpropanoic acid	94732-07-7	95.0%	2.5g	$628.0	2025-02-21